Cas no 2138296-85-0 (5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester)

• Product Name: 5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester
• CAS No: 2138296-85-0
• MF: C₁₁H₁₅ClN₂O₅
• MW: 290.700202226639
• CID: 5261081
• Update Time: 2025-11-02

5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester

• Inchi： 1S/C11H15ClN2O5/c1-6-7(8(15)17-5-12)18-9(13-6)14-10(16)19-11(2,3)4/h5H2,1-4H3,(H,13,14,16)
• InChI Key： YRWYVXACENKWKS-UHFFFAOYSA-N
• SMILES： O1C(C(OCCl)=O)=C(C)N=C1NC(OC(C)(C)C)=O

Additional information on 5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester

Comprehensive Overview of 5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester (CAS No. 2138296-85-0)

The compound 5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester (CAS No. 2138296-85-0) is a specialized heterocyclic derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structural features, including the oxazole core and Boc-protected amino group, make it a valuable intermediate for designing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling, prodrug development, and medicinal chemistry.

In recent years, the demand for customized synthetic intermediates like CAS No. 2138296-85-0 has surged, driven by advancements in drug discovery and bioconjugation techniques. The chloromethyl ester moiety in this compound enables efficient alkylation reactions, a feature highly sought after in small-molecule therapeutics. Its Boc-protected amine further enhances stability during multi-step syntheses, addressing common challenges in high-throughput screening workflows.

From an SEO perspective, queries such as "oxazole derivatives in drug design", "Boc-protected amino acid applications", and "chloromethyl ester reactivity" reflect growing interest in this compound's utility. The 2138296-85-0 CAS registry number is often cross-referenced in patent literature and academic journals, particularly in studies exploring kinase inhibitors and antibody-drug conjugates (ADCs). This aligns with broader trends in targeted cancer therapies and precision medicine.

Analytical characterization of 5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy. These methods ensure compliance with Good Manufacturing Practice (GMP) standards for pharmaceutical intermediates. The compound's solubility in polar aprotic solvents (e.g., DMF, DMSO) facilitates its use in automated synthesis platforms, a key consideration for AI-driven molecular design initiatives.

Environmental and green chemistry considerations are increasingly shaping the synthesis protocols for CAS No. 2138296-85-0. Recent publications highlight optimized routes using catalytic methodologies to minimize waste generation, resonating with search trends like "sustainable heterocycle synthesis". Furthermore, its potential in biodegradable materials research has sparked interest beyond traditional pharmaceutical applications.

In conclusion, 5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, chloromethyl ester represents a versatile building block at the intersection of cutting-edge chemistry and life sciences innovation. Its CAS registry number 2138296-85-0 serves as a critical identifier for researchers navigating the expanding landscape of functionalized heterocycles. As computational chemistry tools evolve, this compound's relevance in de novo drug design and materials science is poised for further growth.